Cas no 1185079-36-0 (2,3-Dihydro-5-benzofuranethanol-d4)

• Product Name: 2,3-Dihydro-5-benzofuranethanol-d4
• CAS No: 1185079-36-0
• MF: C₁₀H₁₂O₂
• MW: 168.225729942322
• CID: 1065103
• PubChem ID: 46781300
• Update Time: 2025-04-20

2,3-Dihydro-5-benzofuranethanol-d4 Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-5-benzofuranethanol-d4
• 1,1,2,2-tetradeuterio-2-(2,3-dihydro-1-benzofuran-5-yl)ethanol
• 1185079-36-0
• DTXSID70675845
• 2-(2,3-dihydro-1-benzofuran-5-yl)(?H?)ethan-1-ol
• 2-(2,3-Dihydro-1-benzofuran-5-yl)(~2~H_4_)ethan-1-ol

• Inchi： 1S/C10H12O2/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7,11H,3-6H2/i3D2,5D2
• InChI Key： IPSIYKHOHYJGMO-JAJFWILCSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C([2H])([2H])C([2H])([2H])O

Computed Properties

• Exact Mass: 168.10900
• Monoisotopic Mass: 168.108836605g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 294.8±9.0 °C at 760 mmHg
• Flash Point: 135.0±13.0 °C
• PSA: 29.46000
• LogP: 1.15630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3-Dihydro-5-benzofuranethanol-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans